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Compound of Interest

Compound Name: Ferric chromate

Cat. No.: B079382

Researchers and scientists working with ferric chromate must adhere to stringent safety
protocols due to its significant health risks. Ferric chromate contains hexavalent chromium
(CrV1), a known human carcinogen, skin and respiratory sensitizer, and a corrosive irritant.[1][2]
This guide provides essential, immediate safety and logistical information, including detailed
operational and disposal plans, to ensure the safe handling of this hazardous chemical in a
laboratory setting.

Hazard Assessment and Exposure Limits

Ferric chromate is a yellow solid that is practically insoluble in water.[1] The primary hazards
associated with ferric chromate stem from the presence of hexavalent chromium. It is
classified as a carcinogen by multiple agencies, including IARC and NTP.[1][2] Exposure can
lead to allergic skin reactions, asthma, acute tubular necrosis, and liver injury.[1][2] The primary
routes of exposure are inhalation, ingestion, and skin contact.[2]

To minimize risk, it is crucial to adhere to established occupational exposure limits. The
following table summarizes the key exposure limits for hexavalent chromium compounds.
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Exposure Limit Agency Value Notes

o Time-weighted
Permissible Exposure

o OSHA 0.005 mg/m3 average over an 8-
Limit (PEL) ]
hour shift.
Time-weighted
Threshold Limit Value average over an 8-
ACGIH 0.0002 mg/m3 o
(TLV) hour shift (inhalable

fraction).

15-minute time-
ACGIH 0.0005 mg/m3 weighted average

(inhalable fraction).

Short-Term Exposure
Limit (STEL)

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment (PPE) plan is mandatory when handling ferric
chromate. The following table outlines the required PPE for various tasks.
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Task

Required Personal Protective Equipment

Handling solid ferric chromate (weighing,

transferring)

- Respirator: A full-face respirator with an acid
gas cartridge is recommended. At a minimum, a
NIOSH-approved respirator for toxic dusts
should be used.[3][4] - Gloves: Double gloving
with nitrile gloves is recommended. For
extensive handling, heavy-duty butyl or
neoprene gloves should be worn over nitrile
gloves.[5][6] - Eye Protection: Chemical safety
goggles and a face shield are mandatory.[5][6] -
Protective Clothing: A lab coat and a corrosive-
resistant apron are required. For larger
quantities, a disposable bodysuit should be
considered.[5][6]

Working with solutions containing ferric

chromate

- Respirator: Work must be conducted in a
certified chemical fume hood.[5][6] - Gloves:
Double gloving with nitrile gloves is required.[6] -
Eye Protection: Chemical safety goggles and a
face shield are mandatory due to the splash
hazard.[6] - Protective Clothing: A lab coat and a

corrosive-resistant apron are required.[6]

Cleaning and decontamination

- Respirator: A full-face respirator with an acid
gas cartridge may be necessary depending on
the nature of the spill.[5] - Gloves: Heavy-duty
butyl or neoprene gloves are required.[5] - Eye
Protection: Chemical safety goggles and a face
shield are mandatory.[5] - Protective Clothing: A
lab coat and a corrosive-resistant apron are
required. A disposable bodysuit may be

necessary for large spills.[5]

Operational Plan for Handling Ferric Chromate

A systematic approach is essential for the safe handling of ferric chromate. The following

workflow outlines the key steps from preparation to post-handling procedures.
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Preparation

[ Review Safety Data Sheet (SDS) ]

[ Don Appropriate PPE ]

Set up work area in a designated fume hood

- J

Begin experiment

Handling
Y

[Weigh solid ferric chromate ]

Transfer to a labeled, sealed container

;

Prepare solutions in the fume hood

- J

Experiment complete

Post-Handling
Y

[ Decontaminate work surfaces and equipment]

;

[Dispose of waste in designated hazardous waste containersj

;

[ Remove PPE in the correct order]

[ Wash hands thoroughly ]

Click to download full resolution via product page

Ferric Chromate Handling Workflow
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Emergency Procedures and Disposal Plan

In the event of an exposure or spill, immediate action is critical.
Exposure Response:

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek immediate medical attention.[6]

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[6]

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[6]

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[7]

Spill Response:

For small spills, trained personnel wearing appropriate PPE can carefully clean the area.
Absorb liquid spills with an inert material and collect solids using a method that avoids dust
generation (e.g., a HEPA-filtered vacuum). All spill cleanup materials must be disposed of as
hazardous waste. For large spills, evacuate the area and contact the institution's environmental
health and safety department.

Disposal Plan:

All ferric chromate waste, including empty containers and contaminated disposable PPE,
must be treated as hazardous waste.[8]

o Segregation: Ferric chromate waste must be segregated from other waste streams,
especially organic solvents.[5]

o Containment: Collect all solid and liquid waste in clearly labeled, sealed, and leak-proof
containers.
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e Labeling: The waste container must be labeled with "Hazardous Waste," the chemical name
"Ferric Chromate," and the associated hazards (e.g., "Toxic," "Carcinogen").

o Disposal: Arrange for collection and disposal by a licensed hazardous waste disposal
company in accordance with all local, state, and federal regulations.[8] The treatment of
hexavalent chromium waste often involves reduction to the less toxic chromium(lll) form
before final disposal.[9]

The following diagram illustrates the decision-making process for the disposal of materials
contaminated with ferric chromate.
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Material Contaminated with Ferric Chromate?

Is the item disposable?

Is it a sharp? [ Non-disposable item (glassware, equipment)j

No

Y Y

Place in a designated sharps container for hazardous waste

[ Disposable PPE, paper towels, etc. j

[ Decontaminate with appropriate cleaning solutionj

Y

Place in a designated hazardous waste container Triple rinse with water

Y

[ Collect all rinseate as hazardous waste ]

Reuse item

Click to download full resolution via product page

Ferric Chromate Contaminated Material Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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